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Compound of Interest

Compound Name: Flufenoximacil

Cat. No.: B13867611

Technical Support Center: Mitigating
Flufenoximacil Spray Drift

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize
the off-target drift of Flufenoximacil spray. The following strategies are based on established
principles for herbicide application and are intended to serve as best practices.

Troubleshooting Guide

This guide addresses common issues encountered during the application of Flufenoximacil
that may lead to spray drift.
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Issue

Potential Cause Recommended Solution

Visible spray cloud moving off-

target

Cease application immediately.
Monitor wind speed and
direction continuously. Only
High wind speed. resume when wind speed is
consistently between 3 and 10
mph and blowing away from
sensitive areas.[1][2][3][4][5]

Nozzle producing fine droplets.

Switch to low-drift nozzles
(e.g., air induction or pre-orifice
nozzles) that produce coarser
droplets.[1][6][7][8]

High spray pressure.

Reduce spray pressure. Do not
exceed 40-45 psi with
standard tips.[9]

High boom height.

Lower the spray boom to the
minimum height required for
uniform coverage, typically 15-
18 inches above the target for
110-degree nozzles at 20-inch

spacing.[1][2]

Damage to adjacent sensitive,

non-target plants

Avoid spraying during early
morning or evening when
temperature inversions are
more likely.[1][4][10] The

presence of fog or dew can

Temperature inversion.

indicate an inversion.[10]

Vapor drift.

Avoid applying Flufenoximacil
during hot and dry conditions,
especially when temperatures
exceed 80-85°F, to minimize
volatilization.[1][3][5]
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Consider using a deposition
Poor coverage on target plants and retention aid adjuvant to
] ) Droplet bounce or runoff. )
despite using coarse droplets improve droplet adherence to

the target leaf surface.[11][12]

Increase the spray volume

(gallons per acre) to ensure
Inadequate spray volume. ]

thorough coverage, especially

in dense canopies.[9][10]

Frequently Asked Questions (FAQs)
Application Conditions

Q1: What are the ideal wind conditions for applying Flufenoximacil?

Al: The ideal wind speed for spraying is between 3 and 10 miles per hour.[1][4][5] Spraying in
winds below 3 mph is not recommended due to the potential for unpredictable changes in
direction and the presence of temperature inversions.[1][3][4] Applications should be halted if
wind speeds exceed 10 mph.[1][2][4] Always monitor wind speed and direction before and
during application.[1]

Q2: What is a temperature inversion and why is it dangerous for spray applications?

A2: A temperature inversion is an atmospheric condition where a layer of cool air is trapped
near the ground by a layer of warmer air above it.[1][4] This prevents vertical air mixing,
causing fine spray droplets to become suspended in the cool air layer and move horizontally
over long distances with even a light breeze.[4][10] Applying pesticides during an inversion can
lead to significant off-target damage.[1]

Q3: How does temperature and humidity affect spray drift?

A3: High temperatures and low humidity can increase the rate of water evaporation from spray
droplets, making them smaller and more susceptible to drift.[3][13] Some herbicide formulations
can also become more volatile at higher temperatures, leading to vapor drift.[1][5] It is
advisable to avoid spraying when temperatures are above 80-85°F.[3][5]
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Equipment and Setup

Q4: How can | select the right nozzle to reduce drift?

A4: Nozzle selection is critical for controlling droplet size, a major factor in spray drift.[1] To
minimize drift, use nozzles designed to produce coarser droplets, such as air induction (Al) or
pre-orifice nozzles.[1][6][7][8] These can reduce the number of drift-prone fine droplets (less
than 150-200 microns) by 50-80% or more compared to standard flat-fan nozzles.[2][6][7]

Q5: What is the optimal boom height for spraying?

A5: The spray boom should be set as low as possible to the target while still achieving uniform
coverage.[1][5][13] A higher boom increases the distance droplets have to travel, making them
more susceptible to wind. Doubling the boom height from 18 to 36 inches can increase drift by
350% at 90 feet downwind.[2] For 110-degree nozzles with 20-inch spacing, a boom height of
15 to 18 inches above the target is recommended.[1]

Q6: Does spray pressure affect drift?

A6: Yes, higher spray pressures generally produce a larger proportion of fine, drift-prone
droplets.[9][14] It is recommended to operate nozzles within their optimal pressure range and
avoid exceeding 40-45 psi for standard flat-fan nozzles.[9]

Adjuvants and Formulations

Q7: What are drift reduction adjuvants (DRAs) and how do they work?

A7: Drift reduction adjuvants are products added to the spray tank to minimize off-target
movement.[12][15][16] They work by increasing the viscosity of the spray solution, which helps
to create larger, more uniform droplets and reduce the number of fine particles.[12][15] There
are two main types: oil emulsion DRAs and solution (polymer-based) DRAs.[15]

Q8: When should | consider using a DRA?

A8: A DRA should be considered when there are sensitive areas downwind, or when
environmental conditions are marginal for spraying. Some pesticide labels may require the use
of a DRA.[1] Including a DRA can also help in reducing the required buffer zone distance.[15]
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Always check for compatibility with your chosen nozzle type, as some DRAs may not be
optimized for all nozzles.[1][15]

Data Summary Tables

Table 1. Wind Speed and Spray Drift Potential

Wind Speed (mph) Drift Potential Recommendation

Do Not Spray. Potential for
0-3 High temperature inversion and
unpredictable drift.[1][3][4][5]

3-7 Low Ideal for Spraying.[1]

Use Caution. Employ other
7-10 Moderate _ _ _
drift reduction strategies.

>10 Very High Do Not Spray.[1][2][4]

Table 2: Nozzle Type and Drift Reduction

Nozzle Type Droplet Size Drift Reduction Potential

Standard Flat-Fan Fine to Medium Low

50% or more reduction in fine
Pre-Orifice Flat-Fan Medium to Coarse droplets compared to standard
flat-fan.[6][7]

80% or more reduction in fine
Air Induction (Al) / Venturi Coarse to Very Coarse droplets compared to standard
flat-fan.[6]

Can reduce drift by 50%
Turbo TeeJet Medium to Coarse compared to extended range

nozzles.[8]

Experimental Protocols
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Protocol 1: Evaluating the Efficacy of a Drift Reduction Adjuvant

» Objective: To determine the effectiveness of a specific DRA in reducing the number of fine
spray droplets produced by a given nozzle.

e Materials:
o Spray chamber or wind tunnel.
o Laser diffraction instrument for droplet size analysis.
o Spray nozzle to be tested.

o Flufenoximacil solution (or a suitable surrogate) with and without the DRA at the
manufacturer's recommended concentration.

o Pressurized spray system.

o Methodology:

'_\

. Set up the spray nozzle in the spray chamber at a fixed height and pressure.
2. Position the laser diffraction instrument to analyze the spray plume.

3. Prepare two spray solutions: a control (Flufenoximacil solution) and a treatment
(Flufenoximacil solution + DRA).

4. Spray the control solution and measure the droplet size spectrum, paying particular
attention to the volume percentage of droplets below 150 microns (V<150).

5. Thoroughly clean the spray system.[17]
6. Spray the treatment solution under the identical pressure and environmental conditions.
7. Measure the droplet size spectrum for the treatment solution.

8. Compare the V<150 values between the control and treatment to quantify the reduction in
driftable fines.
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Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13867611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13867611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

